Cas no 914637-96-0 (4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester)

4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester is a versatile cyclic keto diester widely used as an intermediate in organic synthesis. Its five-membered ring structure with adjacent ester and ketone functionalities makes it valuable for constructing complex molecules, particularly in pharmaceutical and fine chemical applications. The compound exhibits good reactivity in cyclization, condensation, and Michael addition reactions, enabling efficient derivatization. Its diethyl ester groups enhance solubility in organic solvents, facilitating handling in synthetic workflows. The product’s stability under standard conditions ensures reliable performance in multi-step syntheses. It is particularly useful in the preparation of prostaglandins, cyclopentanoids, and other bioactive compounds requiring a functionalized cyclopentane scaffold.

4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester structure

914637-96-0 structure

Product Name:4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester

CAS No:914637-96-0

MF:C₁₁H₁₆O₅

MW:228.241744041443

MDL:MFCD08543454

CID:2118973

PubChem ID:533766

Update Time:2025-06-07

4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester Chemical and Physical Properties

Names and Identifiers

- diethyl 4-oxocyclopentane-1,2-dicarboxylate
- Diethyl 4-oxo-1,2-cyclopentanedicarboxylate
- AKOS023601437
- 1,2-diethyl 4-oxocyclopentane-1,2-dicarboxylate
- Diethyl4-oxo-1,2-cyclopentanedicarboxylate
- DB-079052
- Diethyl 4-oxocyclopentane-1,2-dicarboxylate; 98%
- Diethyl 4-oxo-1,2-cyclopentanedicarboxylate #
- 914637-96-0
- Cyclopentanone-3,4-dicarboxlic acid, diethyl ester
- CS-0366808
- MFCD08543454
- 4-Oxo-cyclopentane-1,2-dicarboxylic acid diethyl ester
- SB11794
- SCHEMBL1026279
- GRPKMLGYFVVOJS-UHFFFAOYSA-N
- 4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester
- MDL： MFCD08543454
- Inchi： 1S/C11H16O5/c1-3-15-10(13)8-5-7(12)6-9(8)11(14)16-4-2/h8-9H,3-6H2,1-2H3
- InChI Key： GRPKMLGYFVVOJS-UHFFFAOYSA-N
- SMILES： O(CC)C(C1CC(CC1C(=O)OCC)=O)=O

Computed Properties

Exact Mass: 228.09977361Da
Monoisotopic Mass: 228.09977361Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 69.7Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 328.4±42.0 °C at 760 mmHg
Flash Point: 143.6±27.9 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	O857515-10mg	4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester	914637-96-0		10mg	$ 50.00	2022-06-03
TRC	O857515-50mg	4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester	914637-96-0		50mg	$ 115.00	2022-06-03
TRC	O857515-100mg	4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester	914637-96-0		100mg	$ 185.00	2022-06-03
Apollo Scientific	OR8916-1g	Diethyl 4-oxocyclopentane-1,2-dicarboxylate	914637-96-0	98%	1g	£319.00	2025-02-20
eNovation Chemicals LLC	D480912-10g	4-Oxo-cyclopentane-1,2-dicarboxylic acid diethyl ester	914637-96-0	95%	10g	$3850	2024-05-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1437478-1g	Diethyl 4-oxocyclopentane-1,2-dicarboxylate	914637-96-0	98%	1g	￥4501.00	2024-04-25
eNovation Chemicals LLC	D480912-10g	4-Oxo-cyclopentane-1,2-dicarboxylic acid diethyl ester	914637-96-0	95%	10g	$3850	2025-02-19
eNovation Chemicals LLC	D480912-10g	4-Oxo-cyclopentane-1,2-dicarboxylic acid diethyl ester	914637-96-0	95%	10g	$3850	2025-02-22